molecular formula C15H16BrNO6 B8361888 Methyl 3-bromo-4-hydroxy-5-(3-morpholino-3-oxopropanoyl)benzoate

Methyl 3-bromo-4-hydroxy-5-(3-morpholino-3-oxopropanoyl)benzoate

Cat. No.: B8361888
M. Wt: 386.19 g/mol
InChI Key: RQLBGIYYRXGZFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-bromo-4-hydroxy-5-(3-morpholino-3-oxopropanoyl)benzoate is a useful research compound. Its molecular formula is C15H16BrNO6 and its molecular weight is 386.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H16BrNO6

Molecular Weight

386.19 g/mol

IUPAC Name

methyl 3-bromo-4-hydroxy-5-(3-morpholin-4-yl-3-oxopropanoyl)benzoate

InChI

InChI=1S/C15H16BrNO6/c1-22-15(21)9-6-10(14(20)11(16)7-9)12(18)8-13(19)17-2-4-23-5-3-17/h6-7,20H,2-5,8H2,1H3

InChI Key

RQLBGIYYRXGZFG-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C(=C1)Br)O)C(=O)CC(=O)N2CCOCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of lithium bis(trimethylsilyl)amide (1.41 L, 1406 mmol) at −65° C. under nitrogen was added dropwise methyl 3-acetyl-5-bromo-4-hydroxybenzoate (120 g, 439 mmol) in THF (1.2 L). The solution was allowed to warm to 0° C., and maintained at this temperature for 1 h. The solution was cooled back to −65° C. and morpholine-4-carbonyl chloride (0.055 L, 483 mmol) was added. The mixture was stirred at room temperature for 2 h then cooled to −30° C., DCM (1.5 L) and water (1 L) were added followed by dropwise addition of HCl 6N (500 mL) then HCl 2N (300 mL) until pH 7, the aqueous solution was extracted with DCM (3×). The combined extracts were dried over MgSO4 and evaporated. The crude product was triturated in MTBE to obtain methyl 3-bromo-4-hydroxy-5-(3-morpholino-3-oxopropanoyl)benzoate (153 g, 90%) as a beige solid. Mass Spectrum: m/z [M+H]+=388.
Quantity
1.41 L
Type
reactant
Reaction Step One
Quantity
120 g
Type
reactant
Reaction Step One
Name
Quantity
1.2 L
Type
solvent
Reaction Step One
Quantity
0.055 L
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
reactant
Reaction Step Three
Name
Quantity
1 L
Type
solvent
Reaction Step Four
Name
Quantity
1.5 L
Type
solvent
Reaction Step Four

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